Cas no 90415-34-2 (3-Cinnolinecarboxylic acid, 6,8-dichloro-4-hydroxy-)

3-Cinnolinecarboxylic acid, 6,8-dichloro-4-hydroxy-, is a heterocyclic compound featuring a cinnoline core substituted with carboxylic acid, hydroxyl, and dichloro functional groups. Its distinct structure contributes to its utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of electron-withdrawing chlorine atoms enhances reactivity, facilitating further derivatization. The hydroxyl and carboxylic acid groups offer additional sites for modification, enabling precise tailoring for target applications. This compound is valued for its stability under controlled conditions and its potential role in constructing complex molecular frameworks. Suitable for research and industrial use, it adheres to high purity standards.

3-Cinnolinecarboxylic acid, 6,8-dichloro-4-hydroxy- structure

90415-34-2 structure

Product Name:3-Cinnolinecarboxylic acid, 6,8-dichloro-4-hydroxy-

CAS No:90415-34-2

MF:C₉H₄Cl₂N₂O₃

MW:259.045660018921

CID:1954291

PubChem ID:23270558

Update Time:2025-06-08

3-Cinnolinecarboxylic acid, 6,8-dichloro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

- 3-Cinnolinecarboxylic acid, 6,8-dichloro-4-hydroxy-
- 6,8-Dichloro-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
- 6,8-Dichloro-4-oxo-1,4-dihydro-cinnoline-3-carboxylic acid
- 90415-34-2
- 6,8-dichloro-4-oxo-1H-cinnoline-3-carboxylic acid
- 6,8-Dichloro-4-oxo-1,4-dihydrocinnoline-3-carboxylicacid
- Inchi： 1S/C9H4Cl2N2O3/c10-3-1-4-6(5(11)2-3)12-13-7(8(4)14)9(15)16/h1-2H,(H,12,14)(H,15,16)
- InChI Key： WJXKQCJQCAOYSJ-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC2C(C(C(=O)O)=NNC=21)=O)Cl

Computed Properties

Exact Mass: 257.96
Monoisotopic Mass: 257.96
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.8A^2
XLogP3: 3

3-Cinnolinecarboxylic acid, 6,8-dichloro-4-hydroxy- Security Information

Storage Condition：(BD281990)

3-Cinnolinecarboxylic acid, 6,8-dichloro-4-hydroxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM194761-1g	6,8-dichloro-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid	90415-34-2	95%	1g	$1000	2021-06-17
Alichem	A449041860-1g	6,8-Dichloro-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid	90415-34-2	95%	1g	$851.40	2023-08-31
Chemenu	CM194761-1g	6,8-dichloro-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid	90415-34-2	95%	1g	$1063	2024-07-20
Ambeed	A278793-1g	6,8-Dichloro-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid	90415-34-2	95+%	1g	$886.0	2025-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1748403-1g	6,8-Dichloro-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid	90415-34-2	98%	1g	￥8062.00	2024-04-26
Crysdot LLC	CD11020938-1g	6,8-Dichloro-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid	90415-34-2	95+%	1g	$1062	2024-07-19

3-Cinnolinecarboxylic acid, 6,8-dichloro-4-hydroxy- Related Literature

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Additional information on 3-Cinnolinecarboxylic acid, 6,8-dichloro-4-hydroxy-

3-Cinnolinecarboxylic Acid, 6,8-Dichloro-4-Hydroxy

The compound with CAS No. 90415-34-2, known as 3-Cinnolinecarboxylic Acid, 6,8-Dichloro-4-Hydroxy, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, specifically cinnolines, which are derivatives of pyridine. The presence of the hydroxyl (-OH) group at position 4 and chlorine atoms at positions 6 and 8 introduces unique electronic and structural properties that make this compound highly versatile.

Recent studies have highlighted the importance of cinnoline derivatives in medicinal chemistry. The 6,8-dichloro substitution pattern in this compound has been shown to enhance its stability and bioavailability, making it a promising candidate for drug development. Researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, the hydroxy group at position 4 plays a critical role in hydrogen bonding, which is essential for interactions with biological targets.

In the field of materials science, 3-Cinnolinecarboxylic Acid, 6,8-Dichloro-4-Hydroxy has been investigated for its application in organic electronics. The aromaticity and conjugated system of the cinnoline ring contribute to its excellent electronic properties. Recent advancements have demonstrated its use as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The presence of chlorine atoms further modulates the electronic characteristics, making this compound suitable for high-performance electronic devices.

The synthesis of 3-Cinnolinecarboxylic Acid, 6,8-Dichloro-4-Hydroxy involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Recent research has focused on optimizing these steps to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality. This approach not only enhances efficiency but also reduces environmental impact by minimizing solvent usage.

From an environmental perspective, understanding the degradation pathways of cinnoline derivatives is crucial for assessing their ecological impact. Studies have shown that 3-Cinnolinecarboxylic Acid, 6,8-Dichloro-4-Hydroxy undergoes biodegradation under specific microbial conditions. However, the presence of chlorine atoms can influence the rate and extent of degradation. Ongoing research aims to develop eco-friendly methods for synthesizing and disposing of this compound to ensure sustainability.

In conclusion, 3-Cinnolinecarboxylic Acid, 6,8-Dichloro-4-Hydroxy is a multifaceted compound with applications spanning medicinal chemistry and materials science. Its unique structural features and chemical properties make it a valuable tool for advancing scientific research and industrial innovation. As new findings emerge from cutting-edge studies, this compound continues to demonstrate its potential as a key player in diverse fields.